Cas no 302346-43-6 (Benzonitrile,3,4-diethynyl-)

• Product Name: Benzonitrile,3,4-diethynyl-
• CAS No: 302346-43-6
• MF: C₁₁H₅N
• MW: 151.164102315903
• CID: 299169
• Update Time: 2024-01-28

Benzonitrile,3,4-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,4-diethynyl-
• Benzonitrile, 3,4-diethynyl- (9CI)
• Benzonitrile, 3,4-diethynyl-

• Inchi： 1S/C11H5N/c1-3-10-6-5-9(8-12)7-11(10)4-2/h1-2,5-7H
• InChI Key： IQCFQNDZSVNUFD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#C)C(C#C)=C1

Computed Properties

• Exact Mass: 151.04225
• Monoisotopic Mass: 151.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 269.4±35.0 °C(Predicted)
• PSA: 23.79